Cas no 1211594-03-4 ((2-((2-Methylcyclopropyl)methoxy)phenyl)methanamine)

(2-((2-Methylcyclopropyl)methoxy)phenyl)methanamine structure
1211594-03-4 structure
Product Name:(2-((2-Methylcyclopropyl)methoxy)phenyl)methanamine
CAS No:1211594-03-4
MF:C12H17NO
MW:191.269483327866
CID:2195123
Update Time:2023-08-06

(2-((2-Methylcyclopropyl)methoxy)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Methyl-cyclopropylmethoxy)-benzylamine
    • [2-[(2-methylcyclopropyl)methoxy]phenyl]methanamine
    • (2-((2-METHYLCYCLOPROPYL)METHOXY)PHENYL)METHANAMINE
    • (2-((2-methyl cyclopropyl)methoxy)phenyl)methanamine
    • (2-((2-Methylcyclopropyl)methoxy)phenyl)methanamine
    • Inchi: 1S/C12H17NO/c1-9-6-11(9)8-14-12-5-3-2-4-10(12)7-13/h2-5,9,11H,6-8,13H2,1H3
    • InChI Key: STMKZJKNRKSYCX-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1CN)CC1CC1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 183
  • Topological Polar Surface Area: 35.2

Experimental Properties

  • Density: 1.047±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 292.8±15.0 ºC (760 Torr),
  • Flash Point: 128.1±13.6 ºC,
  • Solubility: Very slightly soluble (0.42 g/l) (25 º C),
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